Cas no 1593693-34-5 (4-chloro-1-methyl-1H-pyrazole-5-sulfonamide)

• Product Name: 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide
• CAS No: 1593693-34-5
• MF: C₄H₆ClN₃O₂S
• MW: 195.627337932587
• MDL: MFCD33527829
• CID: 5244924
• PubChem ID: 114663237
• Update Time: 2025-10-21

4-chloro-1-methyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide

• MDL： MFCD33527829
• Inchi： 1S/C4H6ClN3O2S/c1-8-4(11(6,9)10)3(5)2-7-8/h2H,1H3,(H2,6,9,10)
• InChI Key： PIIOELCBZPDVIF-UHFFFAOYSA-N
• SMILES： N1(C)C(S(N)(=O)=O)=C(Cl)C=N1

Additional information on 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide

Introduction to 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide (CAS No. 1593693-34-5)

4-chloro-1-methyl-1H-pyrazole-5-sulfonamide (CAS No. 1593693-34-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole sulfonamide class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and a sulfonamide group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The sulfonamide moiety in 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Sulfonamides are known to interact with biological targets such as enzymes and receptors, leading to the modulation of various cellular processes. The chloro substituent at the 4-position of the pyrazole ring further enhances the compound's bioactivity by influencing its electronic distribution and steric properties. This combination of structural elements makes 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as therapeutic agents. The pyrazole scaffold is particularly attractive due to its ability to adopt multiple conformations, which allows for optimal binding to biological targets. Several studies have demonstrated the potential of pyrazole sulfonamides in treating various diseases, including infectious diseases, autoimmune disorders, and cancer. For instance, recent research has highlighted the efficacy of 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide in inhibiting the growth of certain bacterial strains by interfering with essential metabolic pathways.

The synthesis of 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloro group at the 4-position typically involves halogenation reactions, while the sulfonamide group is introduced through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to enhance the efficiency of these reactions. The final product is then purified using chromatographic methods to obtain the desired compound in high purity.

One of the most compelling aspects of 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide is its potential as a lead compound for drug development. Researchers have been exploring its activity against various biological targets, including enzymes involved in cancer progression and pathogens responsible for infectious diseases. For example, preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases, which are critical targets in oncology research. Additionally, its interaction with bacterial enzymes has been investigated as a potential strategy for developing new antibiotics.

The pharmacokinetic properties of 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide are also an important consideration in drug development. Studies have been conducted to evaluate its solubility, stability, and metabolic pathways in vitro and in vivo. These studies help in understanding how the compound behaves within the body and can provide insights into its potential therapeutic window and side effects. For instance, modifications to the molecular structure can be made to improve solubility or reduce toxicity, thereby enhancing the compound's overall pharmacological profile.

Another area of interest is the synthetic versatility of 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide, which allows for further derivatization to create novel analogs with enhanced bioactivity. By introducing different substituents or altering the core structure, researchers can explore new chemical space and identify compounds with improved therapeutic efficacy. This approach aligns with contemporary trends in drug discovery that emphasize structural diversity and innovation.

The biological evaluation of 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide has revealed several promising activities that warrant further investigation. In addition to its antimicrobial properties, this compound has shown potential in modulating inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. The sulfonamide group's ability to interact with biological targets suggests that it could serve as a basis for developing drugs that target multiple disease mechanisms simultaneously.

Recent advancements in computational chemistry have also contributed to the study of 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide by enabling virtual screening and molecular docking studies. These computational methods allow researchers to predict binding affinities and interactions between the compound and biological targets with high accuracy. Such simulations can guide experimental design and help identify optimal conditions for synthesizing derivatives with enhanced bioactivity.

The toxicological profile of 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide is another critical aspect that needs thorough evaluation before clinical translation. Preclinical studies have been conducted to assess its safety profile, including acute toxicity tests and long-term exposure studies. These evaluations provide essential data on dosage limits and potential side effects, ensuring that any subsequent clinical trials are conducted safely and effectively.

In conclusion,4-chloro-1-methyl-lH-pyrazole-l-sulfonamide (CAS No 1593693_34_55) is a structurally interesting compound with significant potential in pharmaceutical applications Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts Furthermore ongoing research continues tO uncover new biological activities